2',3,4-Trihydroxychalcone
2',3,4-Trihydroxychalcone
2',3,4-trihydroxy-trans-chalcone is a member of the class of chalcones that is trans-chalcone substituted by hydroxy groups at positions 2', 3 and 4. The precursor of 3',4'-dihydroxyaurone. It is a member of chalcones and a member of catechols. It derives from a trans-chalcone. It is a conjugate acid of a 2',3,4-trihydroxy-trans-chalcone(1-).
Brand Name:
Vulcanchem
CAS No.:
6272-43-1
VCID:
VC0192578
InChI:
InChI=1S/C15H12O4/c16-12-4-2-1-3-11(12)13(17)7-5-10-6-8-14(18)15(19)9-10/h1-9,16,18-19H/b7-5+
SMILES:
C1=CC=C(C(=C1)C(=O)C=CC2=CC(=C(C=C2)O)O)O
Molecular Formula:
C15H12O4
Molecular Weight:
256.25 g/mol
2',3,4-Trihydroxychalcone
CAS No.: 6272-43-1
Natural Products
VCID: VC0192578
Molecular Formula: C15H12O4
Molecular Weight: 256.25 g/mol
CAS No. | 6272-43-1 |
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Product Name | 2',3,4-Trihydroxychalcone |
Molecular Formula | C15H12O4 |
Molecular Weight | 256.25 g/mol |
IUPAC Name | (E)-3-(3,4-dihydroxyphenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one |
Standard InChI | InChI=1S/C15H12O4/c16-12-4-2-1-3-11(12)13(17)7-5-10-6-8-14(18)15(19)9-10/h1-9,16,18-19H/b7-5+ |
Standard InChIKey | PSYVAIWGYVDYHN-FNORWQNLSA-N |
Isomeric SMILES | C1=CC=C(C(=C1)C(=O)/C=C/C2=CC(=C(C=C2)O)O)O |
SMILES | C1=CC=C(C(=C1)C(=O)C=CC2=CC(=C(C=C2)O)O)O |
Canonical SMILES | C1=CC=C(C(=C1)C(=O)C=CC2=CC(=C(C=C2)O)O)O |
Description | 2',3,4-trihydroxy-trans-chalcone is a member of the class of chalcones that is trans-chalcone substituted by hydroxy groups at positions 2', 3 and 4. The precursor of 3',4'-dihydroxyaurone. It is a member of chalcones and a member of catechols. It derives from a trans-chalcone. It is a conjugate acid of a 2',3,4-trihydroxy-trans-chalcone(1-). |
Synonyms | 3-(3,4-Dihydroxyphenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one |
PubChem Compound | 5709318 |
Last Modified | Nov 11 2021 |
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